3-oxo-N-(4-phenyl-1,3-thiazol-2-yl)butanamide
3-oxo-N-(4-phenyl-1,3-thiazol-2-yl)butanamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0763015
InChI:
InChI=1S/C13H12N2O2S/c1-9(16)7-12(17)15-13-14-11(8-18-13)10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,14,15,17)
SMILES:
CC(=O)CC(=O)NC1=NC(=CS1)C2=CC=CC=C2
Molecular Formula:
C13H12N2O2S
Molecular Weight:
260.31 g/mol
3-oxo-N-(4-phenyl-1,3-thiazol-2-yl)butanamide
CAS No.:
Cat. No.: VC0763015
Molecular Formula: C13H12N2O2S
Molecular Weight: 260.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H12N2O2S |
|---|---|
| Molecular Weight | 260.31 g/mol |
| IUPAC Name | 3-oxo-N-(4-phenyl-1,3-thiazol-2-yl)butanamide |
| Standard InChI | InChI=1S/C13H12N2O2S/c1-9(16)7-12(17)15-13-14-11(8-18-13)10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,14,15,17) |
| Standard InChI Key | ZOCHBPBYYHGZED-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(=O)NC1=NC(=CS1)C2=CC=CC=C2 |
| Canonical SMILES | CC(=O)CC(=O)NC1=NC(=CS1)C2=CC=CC=C2 |
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